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Compound of Interest

Compound Name: Boc-Asp-OH-15N
CAS No.: 204523-15-9
Cat. No.: B1591071
Get Quote
. J

Executive Summary

Boc-Asp-OH-15N is a high-value, isotopically labeled amino acid derivative used primarily in
the synthesis of peptides for structural biology (NMR) and mass spectrometry-based
proteomics. While chemically similar to its unlabeled counterpart, the significant cost and
critical application of the 15N variant demand a "Zero-Compromise" storage strategy.

The primary stability risks are hydrolytic deprotection of the tert-butyloxycarbonyl (Boc) group
and thermal dehydration leading to internal anhydride formation. This guide provides a self-
validating storage and handling system to ensure isotopic integrity and chemical purity over
extended periods.

Chemical Identity & Physicochemical Properties[2]
[3]1[41[5][6]1[7][8][9][10]
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Parameter Specification
Chemical Name N-alpha-t-Boc-L-aspartic acid-15N
204523-15-9 (15N labeled) / 13726-67-5
CAS Number
(Unlabeled)
Molecular Formula C9H15[15N]O6
Molecular Weight ~234.22 g/mol (adjusted for 15N)
Isotopic Enrichment > 98 atom % 15N
Physical State White to off-white crystalline powder
Melting Point 116-118 °C (Decomposes)
- Soluble in DMF, DMSO, Methanol, DCM;
Solubility

sparingly soluble in water

Key Insight: The "15N" label is a stable isotope and does not undergo radioactive decay.[2]
However, the chemical scaffold holding it is susceptible to environmental degradation.

Stability Profile & Degradation Mechanisms
Primary Degradation Pathways

Unlike peptides containing Asp sequences (which are prone to aspartimide formation), the free
acid monomer Boc-Asp-OH-15N faces two distinct threats:

» Acid-Catalyzed Hydrolysis (Autocatalytic): In the presence of moisture, trace amounts of acid
can catalyze the removal of the Boc group. This reaction releases CO2 and tert-butanol,
leaving the free amine (H-Asp-OH-15N), which is reactive and can lead to polymerization or
salt formation.

o Thermal Dehydration (Anhydride Formation): Elevated temperatures can cause the side-
chain carboxylic acid and the C-terminal carboxylic acid to condense, forming a five-
membered cyclic anhydride. This species is highly reactive and prone to racemization.

Degradation Pathway Diagram
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The following diagram illustrates the chemical fate of Boc-Asp-OH-15N under poor storage

conditions.
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Figure 1: Chemical degradation pathways showing hydrolytic deprotection and thermal

anhydride formation.

Storage & Handling Protocols

To maintain purity >99% and isotopic enrichment >98%, follow this tiered storage protocol.

The "Deep Freeze" Protocol (Long-Term Storage)

For storage exceeding 1 month, the compound must be kept frozen and desiccated.
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Condition Requirement Rationale

Halts thermal decomposition

Temperature -20°C £ 5°C ] )
and anhydride formation.
) Displaces oxygen and
Atmosphere Argon or Nitrogen ) o
moisture; prevents oxidation.
Blocks UV light; glass is
Container Amber Glass Vial impermeable to moisture
(unlike some plastics).
Secondary barrier against
Seal Parafilm + Desiccant humidity fluctuations in the

freezer.

Handling Workflow (Thawing & Use)

Improper thawing is the #1 cause of reagent degradation (water condensation).

o Equilibration: Remove vial from freezer and let it stand at room temperature for 30-45

minutesbefore opening.

o Why? Opening a cold vial condenses atmospheric moisture onto the powder, initiating

hydrolysis.
o Sampling: Use a dry spatula. Weigh quickly.

» Re-sealing: Purge the headspace with Nitrogen/Argon gas before re-capping. Wrap with
Parafilm.

Storage Workflow Diagram
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Reagent Arrival
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Figure 2: Lifecycle workflow for handling hygroscopic, isotopically labeled reagents.
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Quality Control & Verification

Before committing this expensive reagent to a synthesis, verify its integrity.

Purity Verification Protocol (HPLC)
e Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 pum).

» Mobile Phase A: 0.1% TFA in Water.

» Mobile Phase B: 0.1% TFA in Acetonitrile.

e Gradient: 5% to 95% B over 20 minutes.

e Detection: UV at 210 nm (amide bond) and 254 nm.

o Acceptance Criteria: Single major peak >98% area.[3] Impurities (free Asp) will elute near the
void volume.

Isotopic & Structural Verification (NMR)

e Solvent: DMSO-d6.

e 1H-NMR: Confirm Boc singlet (~1.4 ppm) and Asp beta-protons. Check for absence of t-butyl
alcohol (degradation product).

e 15N-NMR (Optional but Recommended): A simple 1D 15N experiment will confirm the label
presence and enrichment level. A single sharp peak indicates intact labeled amine.

Troubleshooting & FAQ

Q: The powder has clumped together. Is it still good? A: Clumping indicates moisture
absorption. Run an HPLC or NMR. If the Boc group is intact, dry it under high vacuum over
P205 for 24 hours before use. If free Asp is detected (>2%), repurpose for non-critical
applications or discard.

Q: Can | store it at 4°C instead of -20°C? A: For short periods (< 1 month), 4°C is acceptable if
strictly desiccated. For long-term storage of 15N material, -20°C is the standard to prevent slow
thermal degradation.
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Q: Does the 15N label affect the chemical reactivity? A: Negligibly. The kinetic isotope effect
(KIE) is minimal for standard coupling reactions. Treat it chemically identical to standard Boc-
Asp-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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